molecular formula C13H11ClO3S B8659948 3-(5-Chlorobenzo[b]thiophen-3-yl)-2-oxopropyl acetate CAS No. 851547-91-6

3-(5-Chlorobenzo[b]thiophen-3-yl)-2-oxopropyl acetate

Cat. No.: B8659948
CAS No.: 851547-91-6
M. Wt: 282.74 g/mol
InChI Key: MRYPLWLEKDWTCV-UHFFFAOYSA-N
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Description

3-(5-Chlorobenzo[b]thiophen-3-yl)-2-oxopropyl acetate is a useful research compound. Its molecular formula is C13H11ClO3S and its molecular weight is 282.74 g/mol. The purity is usually 95%.
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Properties

CAS No.

851547-91-6

Molecular Formula

C13H11ClO3S

Molecular Weight

282.74 g/mol

IUPAC Name

[3-(5-chloro-1-benzothiophen-3-yl)-2-oxopropyl] acetate

InChI

InChI=1S/C13H11ClO3S/c1-8(15)17-6-11(16)4-9-7-18-13-3-2-10(14)5-12(9)13/h2-3,5,7H,4,6H2,1H3

InChI Key

MRYPLWLEKDWTCV-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCC(=O)CC1=CSC2=C1C=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The procedure described above for the synthesis of 3-(3,4-dichlorophenyl)-2-oxopropyl acetate was followed, reacting 1-chloro-3-(5-chlorobenzo[b]thiophen-3-yl)-propan-2-one (4.43 g, 17.1 mmol) with acetic acid (2.0 mL, 2.1 g, 35 mmol) and triethylamine (4.9 mL, 3.6 g, 35 mmol). Flash chromatography over silica gel (20% ethyl acetate in hexanes) gave pure product, a pale yellow solid (2.76 g, 57% yield): 1H NMR (400 MHz, CDCl3) δ2.16 (s, 3H) 3.94 (d, J=1.0 Hz, 2H) 4.73 (s, 2H) 7.34 (ddd, J=8.6, 2.0, 0.5 Hz, 1H) 7.39-7.42 (m, 1H) 7.65 (d, J=2.0 Hz, 1H) 7.78 (dd, J=8.6, 0.5 Hz, 1H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
4.43 g
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
reactant
Reaction Step Three
Quantity
4.9 mL
Type
reactant
Reaction Step Four
Name
Yield
57%

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